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Compound of Interest

Compound Name: PF-04634817 succinate

Cat. No.: B3028504 Get Quote

Essential Safety and Handling Guide for PF-
04634817 Succinate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PF-04634817 succinate. The following procedures

and recommendations are based on available safety data and general laboratory best practices

for handling potent, biologically active small molecules.

Hazard Identification and Precautionary Measures
PF-04634817 succinate is a potent dual antagonist of CCR2 and CCR5 chemokine receptors.

[1][2] While specific toxicity data is limited, it should be handled with care as a potentially

hazardous compound. Clinical studies have shown it to be generally well-tolerated in humans

at specific doses, though some treatment-related adverse events have been reported.[3][4][5]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling PF-04634817 succinate to

minimize exposure. The required PPE varies depending on the laboratory activity.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-

rated respirator to prevent inhalation of fine

powders. - Gloves: Two pairs of nitrile gloves

(double-gloving), changed immediately upon

contamination.[6] - Eye Protection: Chemical

splash goggles to provide a complete seal

around the eyes.[6] - Lab Coat: A dedicated,

disposable, or non-absorbent lab coat.[6] -

Ventilation: All weighing and aliquoting must be

performed in a certified chemical fume hood or a

powder containment hood.[6]

Solution Preparation and Handling

- Gloves: Two pairs of nitrile gloves.[6] - Eye

Protection: Chemical splash goggles or a face

shield if there is a significant splash risk.[6] - Lab

Coat: Standard laboratory coat. - Ventilation:

Work should be conducted in a chemical fume

hood.[6]

Cell Culture and In Vitro Assays

- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields. - Lab Coat: Standard

laboratory coat. - Biological Safety Cabinet: All

cell culture work should be performed in a Class

II biological safety cabinet.[6]

Waste Disposal

- Gloves: Heavy-duty nitrile or butyl rubber

gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Standard laboratory coat.

Operational Plan: Step-by-Step Guidance
A clear and concise operational plan is essential for the safe management of PF-04634817
succinate within the laboratory.

Receiving and Storage
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Inspection: Upon receipt, inspect the container for any damage or leaks.

Verification: Confirm that the container label matches the product ordered.

Storage of Powder: Store the solid compound in a tightly sealed container at -20°C for long-

term storage.[1]

Storage of Solutions: Once prepared, aliquot and store stock solutions at -80°C for up to 6

months or -20°C for up to 1 month.[1] Avoid repeated freeze-thaw cycles.[1]

Handling and Experimental Use
Designated Area: Conduct all work with PF-04634817 succinate in a designated and clearly

marked area.[6]

Fume Hood: Perform all manipulations of the solid compound and concentrated solutions in

a certified chemical fume hood.[6][7]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.[6]

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[6]

Disposal Plan
All waste contaminated with PF-04634817 succinate must be treated as hazardous waste.

Waste Segregation and Collection
Solid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.[8]

Liquid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.[8] Do

not dispose of down the drain.[9]

Contaminated Sharps: Dispose of in a puncture-resistant sharps container labeled for

hazardous chemical waste.[8]
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Final Disposal
Regulatory Compliance: The disposal of PF-04634817 succinate must be carried out in

accordance with all applicable local, state, and federal regulations.[9][10]

Licensed Disposal Facility: Arrange for the collection and disposal of the hazardous waste

through a licensed and reputable environmental services company.[10]

Experimental Workflow and Signaling Pathway
Diagrams
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Caption: A logical workflow for the safe handling and disposal of PF-04634817 succinate.
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Caption: Inhibition of CCR2/CCR5 signaling by PF-04634817 succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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